(2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride
Overview
Description
(2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride, also known as 4-FPH, is an analog of the stimulant drug methylphenidate. It is a synthetic compound that has become increasingly popular in the scientific research community because of its potential to be used as a tool in studying the effects of psychostimulants on the brain. 4-FPH has been studied for its ability to interact with the dopamine and norepinephrine systems in the brain, and its potential to be used as a therapeutic agent for certain psychiatric disorders.
Mechanism of Action
(2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride is thought to act as a dopamine and norepinephrine reuptake inhibitor (DNRI). This means that it prevents the reuptake of dopamine and norepinephrine by the presynaptic neuron, thus increasing their availability in the synapse. This results in an increase in the levels of dopamine and norepinephrine in the brain, which can lead to increased alertness and focus, as well as increased motivation.
Biochemical and Physiological Effects
In animal studies, this compound has been found to increase levels of dopamine and norepinephrine in the brain. This is thought to be due to its ability to act as a dopamine and norepinephrine reuptake inhibitor. In addition, this compound has been found to increase levels of the neurotransmitter glutamate in the brain, which is thought to be involved in learning and memory.
Advantages and Limitations for Lab Experiments
The use of (2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride in lab experiments has several advantages. For example, it is a synthetic compound, which makes it easier to obtain than natural compounds. In addition, it is relatively stable and can be stored for long periods of time. Furthermore, it has been studied extensively and its mechanism of action is well understood.
However, there are also some limitations to the use of this compound in lab experiments. For example, it has a relatively short half-life, which means that it must be administered frequently in order to maintain its effects. In addition, it is not as potent as some other psychostimulants, which can limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for the use of (2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride in scientific research. First, it could be studied further for its potential to be used as a therapeutic agent for certain psychiatric disorders. Second, it could be studied for its ability to interact with other neurotransmitter systems in the brain, such as serotonin and GABA. Third, it could be studied for its potential to be used as a tool in studying the effects of psychostimulants on the brain. Fourth, it could be studied for its potential to be used as a tool in studying the effects of drugs of abuse on the brain. Finally, it could be studied for its potential to be used as a tool in studying the development of novel therapeutic agents for psychiatric disorders.
Scientific Research Applications
(2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride has been studied for its potential to be used as a therapeutic agent for certain psychiatric disorders, including attention deficit hyperactivity disorder (ADHD), depression, and addiction. It has also been studied for its ability to interact with the dopamine and norepinephrine systems in the brain, as well as its potential to be used as a tool in studying the effects of psychostimulants on the brain.
properties
IUPAC Name |
(2S,4S)-4-fluoropyrrolidine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9FN2O.ClH/c6-3-1-4(5(7)9)8-2-3;/h3-4,8H,1-2H2,(H2,7,9);1H/t3-,4-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIEACUBSPQGCLW-MMALYQPHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1C(=O)N)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](CN[C@@H]1C(=O)N)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10669804 |
Source
|
| Record name | (4S)-4-Fluoro-L-prolinamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10669804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
426844-23-7 |
Source
|
| Record name | 2-Pyrrolidinecarboxamide, 4-fluoro-, hydrochloride (1:1), (2S,4S)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=426844-23-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (4S)-4-Fluoro-L-prolinamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10669804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 426844-23-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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